Cas no 7411-18-9 (5-(methylsulfanyl)-1H-1,2,4-triazole)

• Product Name: 5-(methylsulfanyl)-1H-1,2,4-triazole
• CAS No: 7411-18-9
• MF: C₃H₅N₃S
• MW: 115.156898260117
• MDL: MFCD01312671
• CID: 562705
• PubChem ID: 575378
• Update Time: 2025-05-20

5-(methylsulfanyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,5-(methylthio)-
• 3-(Methylthio)-4H-1,2,4-triazole
• 3-METHYLTHIO-4H-1,2,4-TRIAZOLE
• 5-methylsulfanyl-1H-1,2,4-triazole
• 3(5)-methyl-thio-1,2,4-triazole
• 3-methylsulfanyl-1,2,4-triazole
• 3-methylsulfanyl-1H-[1,2,4]triazole
• 3-methylthio-1,2,4-triazole
• 3-methylthio-1H-1,2,4-triazole
• 4h-1,2,4-triazole,3-(methylthio)
• 5-(methylthio)-1H-1,2,4-triazole
• F3284-1201
• 5-(methylsulfanyl)-1H-1,2,4-triazole
• 3-(Methylthio)-1,2,4-triazole
• 3-(Methylthio)-1H-[1,2,4]-triazole
• Methyl 1H-1,2,4-triazol-3-yl sulfide
• AKOS004112141
• AKOS002347600
• EN300-206289
• 7411-18-9
• MS-2889
• BB 0257955
• S-Triazole, 3-(methylthio)-
• SCHEMBL595649
• DTXSID30341731
• AKOS015994263
• 3-(Methylthio)-1H-1,2,4-triazole
• 3-(methylsulfanyl)-4H-1,2,4-triazole
• CS-0322502
• A838015
• (R)-(-)-2-PHENYLBUTYRICACID
• FT-0616185
• 2T-1506
• Methyl 1H-1,2,4-triazol-3-yl sulfide #
• 3-Methylsulfanyl-1H-[1,2,4]triazol
• 5-methylthio-1,2,4-triazole
• 1H-1,2,4-Triazole, 3-(methylthio)-
• MFCD01312671
• G73077
• DB-427080
• 3-(methylsulfanyl)-1H-1,2,4-triazole
• STL263253

• MDL： MFCD01312671
• Inchi： 1S/C3H5N3S/c1-7-3-4-2-5-6-3/h2H,1H3,(H,4,5,6)
• InChI Key： QBQOOUMQVKQIQH-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=NN1

Computed Properties

• Exact Mass: 115.02000
• Monoisotopic Mass: 115.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 58.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.35
• Melting Point: 102-104
• Boiling Point: 293.6°C at 760 mmHg
• Flash Point: 131.4°C
• Refractive Index: 1.593
• PSA: 66.87000
• LogP: 0.52660

5-(methylsulfanyl)-1H-1,2,4-triazole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 5-(methylsulfanyl)-1H-1,2,4-triazole

Comprehensive Overview of 5-(Methylsulfanyl)-1H-1,2,4-Triazole (CAS No. 7411-18-9): Properties, Applications, and Industry Insights

5-(Methylsulfanyl)-1H-1,2,4-triazole, identified by its CAS number 7411-18-9, is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a methylsulfanyl group. This structure imparts unique chemical properties, making it valuable in pharmaceuticals, agrochemicals, and material science. Researchers and industries are increasingly interested in its synthetic versatility and bioactive potential, aligning with trends in green chemistry and sustainable synthesis.

The compound’s molecular formula (C3H5N3S) and molecular weight (115.16 g/mol) highlight its compact yet functional design. Its sulfur-containing moiety enhances reactivity, enabling applications in catalysis and ligand design. Recent studies explore its role in metal-organic frameworks (MOFs) and corrosion inhibitors, addressing demands for energy-efficient materials and industrial sustainability.

In pharmaceuticals, 5-(methylsulfanyl)-1H-1,2,4-triazole serves as a precursor for antifungal and antiviral agents, reflecting the growing focus on infectious disease research. Its triazole ring mimics biological targets, aiding drug discovery pipelines. Agrochemical applications leverage its herbicidal and plant growth-regulating properties, responding to precision agriculture trends.

Synthetic routes to CAS 7411-18-9 often involve cyclization of thiosemicarbazides or alkylation of triazole derivatives. Innovations in microwave-assisted synthesis and flow chemistry have improved yields, catering to process optimization queries in academic forums. Analytical techniques like HPLC and NMR ensure purity, a critical factor for high-value intermediates.

Environmental and safety profiles of 5-(methylsulfanyl)-1H-1,2,4-triazole are frequently searched topics. While it exhibits low eco-toxicity, proper handling protocols are emphasized in laboratory safety guidelines. Regulatory compliance with REACH and FDA standards further underscores its industrial relevance.

Market analysts note rising demand for CAS 7411-18-9 in Asia-Pacific regions, driven by pharmaceutical outsourcing and agrochemical innovation. Patent filings reveal novel derivatives for cancer therapeutics and electronic materials, aligning with cross-disciplinary research trends.

In summary, 5-(methylsulfanyl)-1H-1,2,4-triazole (CAS 7411-18-9) bridges fundamental research and industrial applications. Its adaptability to emerging technologies and alignment with global sustainability goals ensure continued scientific and commercial interest.